Fluorocurarine chloride

• Description: It is a short-acting selective sympathetic ganglioblocker with a weak antagonist activity on the nicotinic receptor at the neuromuscular junction. It is also a hypotensive. Alkaloid , derivative of Norfluorocurarine from the plant Vinca erecta, Apocynaceae.; Fluorocurarine chloride is a short-acting ganglioblocker: 0.02-0.2 mg/kg selectively block sympathetic ganglia with an activity 6 times as potent as that of arfonad; 2-3 mg/kg block the neuromuscular conductivity by non-depolarizing action. Fluorocurarine chloride is not toxic for the cardiovascular system. It lowers the blood pressure and has no influence on M-cholinergic and histaminergic receptors.; It is a short-acting selective sympathetic ganglioblocker with a weak antagonist activity on the nicotinic receptor at the neuromuscular junction. It is also a hypotensive. Alkaloid, derivative of Norfluorocurarine from the plant Vinca erecta, Apocynaceae.
• CAS No.: 22273-09-2
• Product Name: Fluorocurarine chloride
• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol
• IUPAC Name: (1R,11S,12E,14S,17S)-12-ethylidene-14-methyl-8-aza-14-azoniapentacyclo[9.5.2.01,9.02,7.014,17]octadeca-2,4,6,9-tetraene-10-carbaldehyde;chloride
• Standard InChI: InChI=1S/C20H22N2O.ClH/c1-3-13-11-22(2)9-8-20-16-6-4-5-7-17(16)21-19(20)15(12-23)14(13)10-18(20)22;/h3-7,12,14,18H,8-11H2,1-2H3;1H/b13-3-;/t14-,18-,20+,22-;/m0./s1
• Standard InChIKey: CSLYOMBKQNZAED-CQLNDTFASA-N
• Isomeric SMILES: C/C=C\1/C[N@@+]2(CC[C@@]34[C@@H]2C[C@@H]1C(=C3NC5=CC=CC=C45)C=O)C.[Cl-]
• SMILES: CC=C1C[N+]2(CCC34C2CC1C(=C3NC5=CC=CC=C45)C=O)C.[Cl-]
• Canonical SMILES: CC=C1C[N+]2(CCC34C2CC1C(=C3NC5=CC=CC=C45)C=O)C.[Cl-]
• Synonyms: Curanium, 2,16,19,20-tetradehydro-4-methyl-17-oxo-, chloride, (19E)-
• Reference: - Vakhabov. Pharmacol. Toxicol. 1:18 (1976) (Russian).
• PubChem Compound: 24208001
• Last Modified: Sep 12 2023